![molecular formula C21H17FN2OS B261460 N-[(3-fluoro-4-methylphenyl)carbamothioyl]biphenyl-4-carboxamide](/img/structure/B261460.png)
N-[(3-fluoro-4-methylphenyl)carbamothioyl]biphenyl-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(3-fluoro-4-methylphenyl)carbamothioyl]biphenyl-4-carboxamide, also known as FMTPB, is a chemical compound that has gained interest in the scientific community due to its potential application in various research fields. This compound is a member of the thioamide family and has been synthesized through various methods.
Mechanism of Action
N-[(3-fluoro-4-methylphenyl)carbamothioyl]biphenyl-4-carboxamide has been found to inhibit protein tyrosine phosphatase 1B by binding to the active site of the enzyme. This leads to the inhibition of the enzyme's activity, which in turn results in the modulation of various signaling pathways involved in glucose metabolism and cancer cell growth.
Biochemical and Physiological Effects:
This compound has been found to modulate various signaling pathways involved in glucose metabolism and cancer cell growth. It has been found to increase insulin sensitivity and glucose uptake in cells, which could have potential implications for the treatment of diabetes. This compound has also been found to inhibit the growth of cancer cells in vitro, which could have potential implications for the development of anticancer drugs.
Advantages and Limitations for Lab Experiments
N-[(3-fluoro-4-methylphenyl)carbamothioyl]biphenyl-4-carboxamide has several advantages for lab experiments, including its high purity, stability, and ease of synthesis. However, its limitations include its low solubility in water and its potential toxicity, which could limit its use in certain experiments.
Future Directions
There are several future directions for research related to N-[(3-fluoro-4-methylphenyl)carbamothioyl]biphenyl-4-carboxamide. One potential direction is the development of this compound derivatives with improved solubility and potency. Another direction is the investigation of this compound's potential applications in other disease areas, such as neurodegenerative diseases. Finally, the development of this compound-based drug delivery systems could have potential implications for the treatment of various diseases.
In conclusion, this compound is a chemical compound that has gained interest in the scientific community due to its potential applications in various research fields. Its potential as an inhibitor of protein tyrosine phosphatase 1B and as an anticancer agent makes it a promising compound for further research. However, its limitations, such as its low solubility and potential toxicity, should be taken into consideration when designing experiments. Future research directions should focus on the development of this compound derivatives with improved solubility and potency, as well as investigating its potential applications in other disease areas.
Synthesis Methods
N-[(3-fluoro-4-methylphenyl)carbamothioyl]biphenyl-4-carboxamide can be synthesized through various methods, including the reaction of 4-bromobiphenyl with 3-fluoro-4-methylbenzenethiol in the presence of a base. The resulting intermediate is then reacted with cyanamide, followed by hydrolysis to obtain this compound. Another method involves the reaction of 4-bromo-2-fluorobiphenyl with thiourea in the presence of a base, followed by hydrolysis to obtain this compound.
Scientific Research Applications
N-[(3-fluoro-4-methylphenyl)carbamothioyl]biphenyl-4-carboxamide has been found to have potential applications in various research fields, including medicinal chemistry, biochemistry, and pharmacology. It has been studied as a potential inhibitor of protein tyrosine phosphatase 1B, which has been implicated in various diseases, including diabetes and obesity. This compound has also been studied for its potential anticancer properties, as it has been found to inhibit the growth of cancer cells in vitro.
properties
Molecular Formula |
C21H17FN2OS |
---|---|
Molecular Weight |
364.4 g/mol |
IUPAC Name |
N-[(3-fluoro-4-methylphenyl)carbamothioyl]-4-phenylbenzamide |
InChI |
InChI=1S/C21H17FN2OS/c1-14-7-12-18(13-19(14)22)23-21(26)24-20(25)17-10-8-16(9-11-17)15-5-3-2-4-6-15/h2-13H,1H3,(H2,23,24,25,26) |
InChI Key |
AWZWYFYJJXIZFV-UHFFFAOYSA-N |
SMILES |
CC1=C(C=C(C=C1)NC(=S)NC(=O)C2=CC=C(C=C2)C3=CC=CC=C3)F |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=S)NC(=O)C2=CC=C(C=C2)C3=CC=CC=C3)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.